Cas no 2137701-69-8 (tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
- 1,4-Benzoxazepine-4(5H)-carboxylic acid, 7-(bromomethyl)-2,3-dihydro-, 1,1-dimethylethyl ester
- EN300-1129003
- 2137701-69-8
-
- Inchi: 1S/C15H20BrNO3/c1-15(2,3)20-14(18)17-6-7-19-13-5-4-11(9-16)8-12(13)10-17/h4-5,8H,6-7,9-10H2,1-3H3
- InChI Key: ZIUMYFZZIZIJAY-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(CBr)C=C2CN(C(OC(C)(C)C)=O)CC1
Computed Properties
- Exact Mass: 341.06266g/mol
- Monoisotopic Mass: 341.06266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.353±0.06 g/cm3(Predicted)
- Boiling Point: 419.6±45.0 °C(Predicted)
- pka: -1?+-.0.20(Predicted)
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1129003-0.05g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 95% | 0.05g |
$851.0 | 2023-10-26 | |
| Enamine | EN300-1129003-0.1g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 95% | 0.1g |
$892.0 | 2023-10-26 | |
| Enamine | EN300-1129003-0.25g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 95% | 0.25g |
$933.0 | 2023-10-26 | |
| Enamine | EN300-1129003-0.5g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 95% | 0.5g |
$974.0 | 2023-10-26 | |
| Enamine | EN300-1129003-1.0g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 1g |
$1014.0 | 2023-06-09 | ||
| Enamine | EN300-1129003-2.5g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 95% | 2.5g |
$1988.0 | 2023-10-26 | |
| Enamine | EN300-1129003-5.0g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 5g |
$2940.0 | 2023-06-09 | ||
| Enamine | EN300-1129003-10.0g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 10g |
$4360.0 | 2023-06-09 | ||
| Enamine | EN300-1129003-1g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 95% | 1g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1129003-5g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate |
2137701-69-8 | 95% | 5g |
$2940.0 | 2023-10-26 |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate: A Comprehensive Overview
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is a complex organic compound with the CAS number 2137701-69-8. This compound belongs to the class of benzoxazepines, which are bicyclic structures consisting of a benzene ring fused to an oxazepine ring. The tert-butyl group attached to the carboxylate moiety suggests that this compound is likely used as an intermediate in organic synthesis or as a precursor for more complex molecules.
The structure of tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is characterized by a bromomethyl group at the 7-position of the benzoxazepine ring system. This substitution pattern is significant as it may influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of brominated intermediates in medicinal chemistry due to their potential role in drug design and development.
One of the key areas of research involving this compound is its application in the synthesis of bioactive molecules. For instance, the bromomethyl group can serve as a leaving group in nucleophilic substitution reactions, enabling the introduction of various functional groups. This versatility makes tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate a valuable building block in organic synthesis.
Recent advancements in synthetic methodology have also explored the use of this compound in click chemistry and other modular assembly strategies. These approaches aim to streamline the synthesis of complex molecules by leveraging simple and efficient reactions. The ability to modify the bromomethyl group provides researchers with a flexible platform for exploring diverse chemical transformations.
In terms of pharmacological applications, derivatives of benzoxazepines have been reported to exhibit various biological activities, including anti-inflammatory and antioxidant properties. While specific data on tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate are limited at present, its structural features suggest potential avenues for further investigation into its therapeutic applications.
From a synthetic perspective, the preparation of tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate involves multi-step processes that typically begin with the construction of the benzoxazepine core. This is followed by functionalization at specific positions to introduce substituents such as the bromomethyl group and the tert-butyl ester moiety.
The stability and reactivity of this compound are influenced by its stereochemistry and electronic properties. Recent studies have employed computational methods to predict its behavior under various reaction conditions. These insights are crucial for optimizing synthetic routes and predicting potential side reactions.
In conclusion,tert-butyl 7-(bromomethyl)-2,3,tetrahydro-1,benzoxazine carboxylic acid ester represents a versatile intermediate with promising applications in organic synthesis and drug discovery. As research continues to uncover new methods for synthesizing and modifying such compounds,the potential for novel discoveries remains high.
2137701-69-8 (tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)